Cas no 28533-44-0 (3-(Isobutyrylamino)benzoic acid)

3-(Isobutyrylamino)benzoic acid Properties

Names and Identifiers

• 3-Isobutyramidobenzoic acid
• 3-(2-methylpropanoylamino)benzoic acid
• 3-(Isobutyrylamino)benzoic acid
• 3-(isobutyrylamino)benzoic acid(SALTDATA: FREE)
• Benzoic acid,3-[(2-methyl-1-oxopropyl)amino]-
• 3-Isobutyroylamino-benzoesaeure
• AKOS000144710
• F21115
• EN300-932819
• CHEMBRDG-BB 9070883
• 3-(2-methylpropanamido)benzoic acid
• Z85877468
• Benzoic acid, 3-[(2-methyl-1-oxopropyl)amino]-
• J-017116
• MFCD00227316
• DTXSID30357276
• VS-01570
• SCHEMBL13406087
• 28533-44-0
• CS-0210288
• DB-410496
• AO-548/40055117
• 3-[(2-Methyl-1-oxopropyl)amino]benzoic acid
• BBL005363
• STK401389
• 3-[(2-methylpropanoyl)amino]benzoic acid
• ALBB-003557
• +Expand

• MDL： MFCD00227316
• InChIKey： OXGBTVAWGOSFIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO3/c1-7(2)10(13)12-9-5-3-4-8(6-9)11(14)15/h3-7H,1-2H3,(H,12,13)(H,14,15)
• SMILES： CC(C(NC1=CC=CC(C(O)=O)=C1)=O)C

Computed Properties

• Exact Mass: 207.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 207.08954328g/mol
• Heavy Atom Count: 15
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 2.05230
• PSA: 66.40000
• Refractive Index: 1.587
• Boiling Point: 438.9°C at 760 mmHg
• Flash Point: 219.3°C
• Density: 1.23

3-(Isobutyrylamino)benzoic acid Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

3-(Isobutyrylamino)benzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%